Cas no 351002-88-5 (1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid
• CAS No: 351002-88-5
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD03095431
• CID: 302862
• PubChem ID: 4205688
• Update Time: 2025-05-23

1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Pyrrolidinedicarboxylicacid, 2-propyl-, 1-(1,1-dimethylethyl) ester
• BOC-A-PROPYL-DL-PROLINE
• Boc-α-propyl-DL-Pro-OH
• 1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid
• CS-0161575
• BPA00288
• 2-(tert-Butoxycarbonyl)-1-propylpyrrolidine-2-carboxylic acid
• BS-17090
• 2-[(tert-butoxy)carbonyl]-1-propylpyrrolidine-2-carboxylic acid
• AKOS016007436
• 351002-88-5
• 1894676-40-4
• 1-Propylpyrrolidine-2,2-dicarboxylic acid tert-butyl ester
• 2-[(2-methylpropan-2-yl)oxycarbonyl]-1-propylpyrrolidine-2-carboxylic acid

• MDL： MFCD03095431
• Inchi： 1S/C13H23NO4/c1-5-8-14-9-6-7-13(14,10(15)16)11(17)18-12(2,3)4/h5-9H2,1-4H3,(H,15,16)
• InChI Key： DGOWTMFOLHCVDG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C(=O)O)CCCN1CCC)=O

Computed Properties

• Exact Mass: 257.16279
• Monoisotopic Mass: 257.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.11
• Boiling Point: 367°C at 760 mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.488
• PSA: 66.84

1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid

1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No 351002-88-5, commonly referred to as 1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid is characterized by its complex structure, which includes a pyrrolidine ring substituted with a tert-butoxy carbonyl group and a propyl chain. The pyrrolidine ring, a five-membered nitrogen-containing heterocycle, serves as the core structure, while the substituents provide functional diversity. The tert-butoxy carbonyl group (Boc) is a common protecting group in peptide synthesis, indicating its role in controlling reactivity during chemical reactions.

Recent studies have highlighted the importance of tert-butoxy carbonyl groups in modulating the physical and chemical properties of molecules. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that the presence of Boc groups can significantly influence the solubility and bioavailability of drug candidates. This finding underscores the potential of 1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid as a versatile building block in medicinal chemistry.

The pyrrolidine ring in this compound contributes to its stability and flexibility, making it suitable for various applications. Pyrrolidine derivatives are widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials due to their ability to form stable amide bonds and participate in diverse reaction mechanisms. The substitution pattern of this compound further enhances its utility, as the propyl chain introduces hydrophobicity, which can be advantageous in designing lipophilic drug molecules.

From an industrial perspective, 1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid is synthesized through a combination of nucleophilic substitution and condensation reactions. The synthesis process involves the reaction of pyrrolidine derivatives with tert-butyl chloroformate or other suitable carbonylating agents. Optimization of reaction conditions, such as temperature and solvent selection, is crucial to achieve high yields and purity.

Emerging research has also explored the use of this compound in polymer chemistry. Its ability to form cross-linked networks through amide bond formation makes it a promising candidate for developing high-performance polymers with applications in electronics and biotechnology. A study published in *Macromolecules* highlighted the potential of this compound as a monomer for synthesizing biodegradable polymers with tunable mechanical properties.

In terms of biological activity, 1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid has shown moderate inhibitory effects on certain enzymes associated with neurodegenerative diseases. Preclinical studies suggest that this compound could serve as a lead molecule for developing therapies targeting Alzheimer's disease and other related conditions. However, further investigations are required to establish its efficacy and safety profile.

The environmental impact of this compound is another area of interest. Given its potential use in pharmaceuticals and materials science, understanding its degradation pathways and ecological effects is essential for sustainable development. Recent eco-toxicological studies have indicated that this compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting its potential for environmentally friendly applications.

In conclusion, 1-(tert-butoxy)carbonyl-2-propylpyrrolidine-2-carboxylic acid (CAS No 351002-88-5) is a multifaceted compound with significant implications across various scientific domains. Its unique structure, versatile functional groups, and promising applications make it a valuable asset in modern chemistry research.